4-Cyano-2-fluorobenzoic acid

• IUPAC Name: 4-cyano-2-fluorobenzoic acid
• InChI: InChI=1S/C8H4FNO2/c9-7-3-5(4-10)1-2-6(7)8(11)12/h1-3H,(H,11,12)
• InChI Key: KEJMSTJTAWACNI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C#N)F)C(=O)O
• Molecular Formula: C8H4FNO2
• DSSTOX Substance ID: DTXSID00343580
• Molecular Weight: 165.12 g/mol
• CAS RN: 164149-28-4

Description

4-Cyano-2-fluorobenzoic acid is a chemical compound with the molecular formula C8H4FNO2. It has an average mass of 165.121 Da and a monoisotopic mass of 165.022614 Da.

Synthesis Analysis

The synthesis of 4-Cyano-2-fluorobenzoic acid is mentioned in the context of an improved process for the preparation of Enzalutamide. Enzalutamide is a chemical known as 4-{3-[4-cyano-3-(trifluoromethyl)phenyl]-5,5-dimethyl-4-oxo-2-sulfanylide-neimidazolidin-1-yl}-2-fluoro-N-methylbenzamide.

Molecular Structure Analysis

The molecular structure of 4-Cyano-2-fluorobenzoic acid is represented by the formula C8H4FNO2.

Physical And Chemical Properties Analysis

4-Cyano-2-fluorobenzoic acid has a molecular weight of 165.12 g/mol. It has a topological polar surface area of 61.1 Ų. The compound has one hydrogen bond donor and four hydrogen bond acceptors.

Scientific Research Applications

Organic Synthesis

. It can be used to synthesize a variety of complex organic molecules, contributing to the development of new compounds with potential applications in various fields.

Pharmaceuticals

. Its unique structure can contribute to the pharmacological properties of the final product.

Agrochemicals

. These could include pesticides, herbicides, or other chemicals used in agriculture.

Dye and Pigment Industry

. The presence of the cyano and fluorine groups could influence the color and other properties of the dye.

Material Science

. The specific properties of these materials would depend on the other components used in the synthesis.

Biochemical Research

. Its specific uses would depend on the nature of the research.

Safety and Hazards

4-Cyano-2-fluorobenzoic acid is harmful if swallowed and causes skin and eye irritation. It may cause an allergic skin reaction and respiratory irritation. Safety measures include washing face, hands, and any exposed skin thoroughly after handling and not eating, drinking, or smoking when using this product.

Synthesis routes and methods I

Procedure details

Dissolve methyl 4-cyano-2-fluoro-benzoate (2.9 g, 16.2 mmol) in absolute ethanol (100 mL). Add potassium hydroxide (4.5 g, 80.2 mmol) and stir the milky white mixture for 1.5 h. Dilute the mixture with water (125 mL) and wash with diethyl ether (50 mL). Collect the aqueous layer and concentrate in vacuo until solids start to appear in the flask, then adjust the mixture to pH 1 with concentrated HCl. Extract the aqueous mixture with diethyl ether (3×500 mL). Combine the organic extracts and concentrate in vacuo to obtain the desired intermediate as a white solid (2.2 g, 83%).

Synthesis routes and methods II

Procedure details

In the same manner as in Example II-(41-2) except for using 0.58 g (3.0 mmol) of ethyl 4-cyano-2-fluorobenzoate tit in place of ethyl 2-chloro-4-cyanobenzoate, the reaction was carried out similarly to obtain 0.50 g (3.0 mmol) of the title compound as white crystal.